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Compound of Interest

Compound Name: Oxalic acid

Cat. No.: B126610 Get Quote

Essential Safety and Handling Guide for Oxalic Acid
For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of oxalic acid, including detailed personal protective equipment (PPE)

requirements, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling oxalic acid, it is crucial to use appropriate PPE to prevent contact and

exposure. Oxalic acid can cause severe skin burns, serious eye damage, and is harmful if

swallowed or inhaled.[1][2][3]

Eye and Face Protection:

Wear chemical splash and impact-resistant goggles.[4]

A face shield should be worn in conjunction with goggles, especially when there is a risk of

splashing.[4]

It is advisable to avoid wearing contact lenses when working with oxalic acid.[3][4][5]

Skin Protection:

Gloves: Wear impenetrable, chemical-resistant gloves.[2] Recommended materials include:
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Neoprene[1][4][5]

Nitrile[1][3]

Butyl[4][5]

PVC[1][6]

Silver Shield®/4H®[5]

Viton®[4][5] Gloves should be discarded and replaced if any signs of degradation or

breakthrough appear.[1]

Protective Clothing: Standard work clothes, including long pants and long-sleeved coveralls,

should be worn to prevent skin contact.[2][3][4] For situations with a higher risk of exposure,

specialized protective clothing such as Tychem® BR, Responder®, or TK may be necessary.

[4][5] Contaminated clothing must be removed and washed before reuse.[1][2][7]

Respiratory Protection:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize dust and

vapor inhalation.[1][2][8]

If ventilation is inadequate or if you are exposed to concentrations above the exposure limit,

use an appropriate certified respirator.[1][2][4]

Occupational Exposure Limits
Adherence to established exposure limits is critical for personnel safety.

Jurisdiction
Time-Weighted Average (8-
hr)

Short-Term Exposure Limit
(15-min)

OSHA (PEL) 1 mg/m³ -

NIOSH (REL) 1 mg/m³ 2 mg/m³

ACGIH (TLV) 1 mg/m³ 2 mg/m³

NZ OEL (WES) 1 mg/m³ 2 mg/m³
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Data sourced from multiple safety data sheets.[1][5]

Operational and Disposal Plan
A systematic approach to handling and disposal is essential to ensure safety and

environmental protection.

Safe Handling and Storage
Handling:

Wash hands thoroughly after handling.[1][2]

Avoid eating, drinking, or smoking in areas where oxalic acid is used.[1][7]

Minimize dust generation and accumulation.[2][9]

Ensure adequate ventilation at all times.[1][2]

Storage:

Store in a cool, dry, well-ventilated area in a tightly closed, airtight container.[2][10]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

and certain metals.[2][8]

Store containers upright and below eye level.[8] Secondary containment is recommended.

[8]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.

Eye Contact: Immediately flush eyes with a large stream of water for at least 15 minutes,

lifting the upper and lower eyelids.[2] Remove contact lenses if it is safe to do so.[1] Seek

immediate medical attention.[1][2]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water for at least 15 minutes.[1][2] Seek immediate medical attention.[1]
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[2] If available, apply calcium gluconate gel.[1][11]

Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, provide oxygen.[2]

If the person is not breathing, provide artificial respiration.[2] Seek immediate medical

attention.[2]

Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[1][2] If the person is

conscious, give large quantities of milk or limewater to drink.[2] Seek immediate medical

attention.[1][2]

Spill and Waste Disposal
Small Spills: For small spills that can be cleaned up in under 10 minutes by trained

personnel, moisten the spilled solid material to prevent dust generation and carefully sweep

it up.[5][8] Absorb liquid spills with an inert material.[8] Place the material in a sealed,

compatible container for disposal.[5][8]

Large Spills: In the event of a large spill, evacuate the area immediately and secure the

entrance.[5][8] Notify others in the vicinity.[8] If there is an immediate danger, call emergency

services.[8]

Waste Disposal: Oxalic acid and its solutions should be managed as hazardous waste.[8]

Dispose of the contents and container in accordance with local, state, and federal

regulations at an approved waste disposal plant.[1][7][8]

Workflow for Handling Oxalic Acid
The following diagram outlines the logical steps for the safe handling of oxalic acid from

preparation to disposal.
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Caption: Workflow for the safe handling of oxalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b126610?utm_src=pdf-custom-synthesis
https://assets.pim.ecolab.com/media/Original/10061/NZ-EN-975383-OXALIC+ACID.pdf
https://www.ontariobee.com/sites/ontariobee.com/files/document/OA%20safety.pdf
https://redox.com/wp-content/sds/1726.pdf
https://camachem.com/es/blog/precautions-handling-oxalic-acid
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1445.pdf
https://www.scribd.com/document/699191511/Oxalic-acid
https://fiddes.co.uk/app/uploads/2024/10/Fiddes-Oxalic-Acid-SDS-2024.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Oxalic-Acid_2024-05-23.docx
https://www.carlroth.com/medias/SDB-2T68-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg5NzJ8YXBwbGljYXRpb24vcGRmfGFHSmpMMmhqTXk4NU1qQTJORFkxTWprNE5EWXlMMU5FUWw4eVZEWTRYMFJGWDBWT0xuQmtaZ3wzYTM0ODY2ZjlmYTE5YTU0YmMzYmQ5ZDVhYzI2MzAzNDc4N2E1NTAwNWExZTYxMTYwNGQ0YWZkNGU5YmU5MjJk
https://camachem.com/fr/blog/oxalic-acid-guide
https://www.pollockadvantage2.com/documents/powerPoint/10120200.pdf
https://www.benchchem.com/product/b126610#personal-protective-equipment-for-handling-oxalic-acid
https://www.benchchem.com/product/b126610#personal-protective-equipment-for-handling-oxalic-acid
https://www.benchchem.com/product/b126610#personal-protective-equipment-for-handling-oxalic-acid
https://www.benchchem.com/product/b126610#personal-protective-equipment-for-handling-oxalic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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